Cas no 103658-85-1 (2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester)

• Product Name: 2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester
• CAS No: 103658-85-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1142280
• Update Time: 2024-07-27

2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 1,1-dimethyl-2-oxo-2-phenylethyl ester

• Inchi： 1S/C13H14O3/c1-4-11(14)16-13(2,3)12(15)10-8-6-5-7-9-10/h4-9H,1H2,2-3H3
• InChI Key： WLRQHEHAASYGKE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C(=O)C1=CC=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 218.09432

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Melting Point: 92 °C(Solv: ethanol (64-17-5))
• Boiling Point: 317.6±25.0 °C(Predicted)
• PSA: 43.37